Cas no 914384-08-0 (2-Propen-1-one, 1-(4-fluoro-2-methoxyphenyl)-3-(3-quinolinyl)-)

• Product name: 2-Propen-1-one, 1-(4-fluoro-2-methoxyphenyl)-3-(3-quinolinyl)-
• CAS No: 914384-08-0
• MF: C₁₉H₁₄FNO₂
• MW: 307.318368434906
• CID: 749114
• PubChem ID: 71423083

2-Propen-1-one, 1-(4-fluoro-2-methoxyphenyl)-3-(3-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(4-fluoro-2-methoxyphenyl)-3-(3-quinolinyl)-
• 1-(4-fluoro-2-methoxyphenyl)-3-quinolin-3-ylprop-2-en-1-one
• 1-(4-fluoro-2-methoxyphenyl)-3-(quinolin-3-yl)prop-2-en-1-one
• 914384-08-0
• DTXSID60842049

• Inchi： InChI=1S/C19H14FNO2/c1-23-19-11-15(20)7-8-16(19)18(22)9-6-13-10-14-4-2-3-5-17(14)21-12-13/h2-12H,1H3
• InChI Key： HAMFMMDFMVJJPO-UHFFFAOYSA-N
• SMILES： COC1=C(C=CC(=C1)F)C(=O)C=CC2=CC3=CC=CC=C3N=C2

Computed Properties

• Exact Mass: 307.10085685g/mol
• Monoisotopic Mass: 307.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 39.2Ų